Cas no 251307-22-9 (3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine)

• Product Name: 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine
• CAS No: 251307-22-9
• MDL: MFCD00173428
• CID: 4642990
• Update Time: 2025-05-30

3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-NITRO-2-PYRIDINYL 1-(3-NITRO-2-PYRIDINYL)-1H-1,2,4-TRIAZOL-3-YL SULFIDE
• 3-NITRO-2-(3-[(3-NITRO-2-PYRIDINYL)SULFANYL]-1H-1,2,4-TRIAZOL-1-YL)PYRIDINE
• Pyridine, 3-nitro-2-[3-[(3-nitro-2-pyridinyl)thio]-1H-1,2,4-triazol-1-yl]-
• 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine

• MDL： MFCD00173428

Additional information on 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine

3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine (CAS No. 251307-22-9): An Overview

3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine (CAS No. 251307-22-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and triazole, with nitro and sulfanyl functional groups playing crucial roles in its structure and biological activity.

The molecular formula of 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine is C₁₄H₉N₇O₄S, and its molecular weight is approximately 347.3 g/mol. The compound's unique structure confers it with a range of potential therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer research.

Structural Analysis: The core structure of 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine consists of a pyridine ring linked to a triazole ring via a sulfanyl group. The presence of nitro groups on both the pyridine and triazole rings enhances the compound's electronic properties and reactivity. The triazole ring is known for its high stability and ability to form strong hydrogen bonds, which can contribute to the compound's binding affinity to various biological targets.

Biological Activity: Recent studies have shown that 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine exhibits potent anti-inflammatory properties. In vitro experiments have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine has also shown potential as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Synthetic Routes: The synthesis of 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine typically involves several steps. One common approach is to start with 2-chloro-nitropyridine and react it with a suitable thiosemicarbazide derivative to form the triazole ring. Subsequent nitration steps can then be used to introduce the additional nitro groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Clinical Applications: While still in the early stages of development, 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-yl}pyridine has shown promise in preclinical models for both inflammatory and cancer treatments. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses.

FUTURE DIRECTIONS: The future of 3-Nitro-2-{3-(3-nitro-2-pyridinyl)sulfanyl-1H-1,2,4-triazol-1-y l}pyridine in medicinal chemistry looks promising. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential for combination therapies with other drugs. Additionally, efforts are being made to develop novel delivery systems that can enhance its bioavailability and reduce side effects.

In conclusion, 3-Nitro-2-{3-(3-nitro - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -pyridinyl)sulfanyl - - - - - - - - - - - - - - - - - - - - - - - - 1H H H H H H H H H H H H H H H H H , , , , , , , , , , , , , , , , , , , , , , 5 y y y y y y y y y y y y y y y l}pyridine (CAS No. 251307–8) represents a significant advancement in the development of novel therapeutic agents for inflammatory and cancer-related conditions. Its unique structural features and biological activities make it a valuable target for further investigation and potential clinical application.